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Compound of Interest

Compound Name: Sodium;oxido(oxo)borane;hydrate

Cat. No.: B091277 Get Quote

Technical Support Center: Sodium Metaborate
Solutions
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on improving and maintaining the stability of

sodium metaborate solutions over time.

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of degradation in a sodium metaborate solution? A1: The

primary cause of chemical degradation is the absorption of atmospheric carbon dioxide (CO₂).

[1][2][3] This reaction forms sodium carbonate and borax, which can alter the pH and ionic

strength of the solution, potentially leading to precipitation.[1][2]

Q2: How does pH affect the stability of the solution? A2: Sodium metaborate solutions are

alkaline, and maintaining a high pH is crucial for their stability. In solution, various borate

species exist in equilibrium.[4][5][6][7][8] At a high pH (typically above 9), the predominant

species is the stable tetrahydroxyborate anion ([B(OH)₄]⁻), which helps maintain the solution's

buffering capacity.[4][7][8] A drop in pH can shift this equilibrium, favoring the formation of less

soluble polyborate species or boric acid, which can lead to instability.

Q3: What is the expected shelf life of a sodium metaborate solution? A3: The shelf life depends

heavily on preparation and storage conditions. A properly prepared solution, stored in a tightly
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sealed, airtight container to prevent CO₂ ingress, can be stable for at least six months.[9]

However, for critical applications, it is recommended to verify the pH before each use,

especially after long-term storage.

Q4: Can I store the solution at refrigerated temperatures (2-8°C)? A4: Refrigeration can

increase the risk of precipitation, as the solubility of sodium metaborate decreases at lower

temperatures.[2] Storing at a controlled room temperature is generally recommended unless

you are working with very dilute solutions. If you observe precipitation upon cooling, gently

warming the solution can redissolve the precipitate.[9][10]

Q5: Why is it important to use deionized or distilled water for preparation? A5: Using high-purity

water is essential to avoid introducing contaminants. Divalent cations like calcium (Ca²⁺) or

magnesium (Mg²⁺) present in tap water can react with metaborate ions to form less soluble

calcium or magnesium metaborates, leading to turbidity or precipitation.[11]
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Issue Possible Cause(s) Recommended Solution(s)

Cloudiness or precipitate forms

immediately upon preparation.

1. Water quality is poor

(contains interfering ions).2.

The sodium metaborate salt is

impure.3. The concentration

exceeds the solubility limit at

the current temperature.

1. Remake the solution using

high-purity, CO₂-free deionized

or distilled water.2. Use a high-

purity grade of sodium

metaborate.3. Gently warm the

solution while stirring to ensure

complete dissolution. Verify

your calculations and the

solubility limit for your working

temperature.[10]

Precipitate forms after the

solution has been stored for

some time.

1. The solution has absorbed

atmospheric CO₂.2. The

storage temperature has

decreased, causing the salt to

crystallize out of the solution.3.

Evaporation of the solvent has

increased the concentration

beyond its solubility limit.

1. Prepare fresh solution and

store it in a tightly sealed,

preferably airtight, container.2.

Gently warm and stir the

solution to redissolve the

precipitate. Store at a stable,

controlled room temperature.3.

Ensure the container is sealed

to prevent evaporation.

The pH of the solution has

decreased over time.

1. Absorption of atmospheric

CO₂ has occurred, forming

carbonic acid and

subsequently sodium

carbonate and borax.[1][2]

1. Discard the old solution and

prepare a fresh batch.2. For

future storage, use containers

with minimal headspace and

consider flushing the

headspace with an inert gas

like nitrogen or argon before

sealing.

Difficulty dissolving the sodium

metaborate salt.

1. The solution is at or near its

saturation point.2. The hydrate

form of the salt being used has

lower solubility at the

preparation temperature.3. The

dissolution rate is slow at room

temperature.

1. Increase the volume of

water to create a less

concentrated solution.2. Use

gentle heating (e.g., a 40-50°C

water bath) and continuous

stirring to increase both the

solubility and the rate of
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dissolution.[9][10]3. Ensure

you are using the appropriate

hydrate (e.g., tetrahydrate or

dihydrate) for your desired

concentration and

temperature.

Data Presentation
Table 1: Solubility of Sodium Metaborate (4 Mol and 8 Mol Hydrates) in Water at Various

Temperatures

This table illustrates how temperature significantly impacts the maximum concentration of

sodium metaborate that can be achieved in a solution. Storing solutions near their saturation

point at a warm temperature can lead to precipitation if the solution is subsequently cooled.

Temperature (°C)
Solubility of 4 Mol
(NaBO₂·2H₂O) (% by
weight)

Solubility of 8 Mol
(NaBO₂·4H₂O) (% by
weight)

10 26.3 35.6

20 31.0 41.9

30 36.5 49.5

40 43.2 58.5

50 52.8 71.5

Data sourced from U.S. Borax Product Data Sheet.[2]

Table 2: pH of Sodium Metaborate (4 Mol) Solutions at 20°C

This table shows that the pH of the solution is concentration-dependent. Maintaining a

sufficiently high concentration is important for the solution's buffering capacity and stability.
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Concentration (% by weight) pH Range

0.1 10.5 - 10.6

0.5 10.8 - 10.9

1.0 11.0 - 11.1

2.0 11.2 - 11.3

4.0 11.4 - 11.5

Data sourced from U.S. Borax Product Data Sheet.[2]

Experimental Protocols
Protocol 1: Preparation of a Stable 0.1 M Sodium Metaborate Buffer (pH ~11)

This protocol describes the preparation of a standard sodium metaborate solution with

enhanced stability for general laboratory use.

Degas Water: Boil a suitable volume of high-purity deionized water for at least 15 minutes to

remove dissolved CO₂. Allow it to cool to room temperature in a container with a vent that

prevents CO₂ re-entry (e.g., a drying tube filled with soda lime).

Weigh Salt: For 1 liter of solution, weigh out 10.18 grams of sodium metaborate dihydrate

(NaBO₂·2H₂O, FW: 101.83 g/mol ) or 13.79 grams of sodium metaborate tetrahydrate

(NaBO₂·4H₂O, FW: 137.86 g/mol ).

Dissolution: Add the weighed salt to a clean, dry beaker or flask. Measure out approximately

800 mL of the cooled, degassed water and add it to the salt.

Mix: Place a magnetic stir bar in the beaker and stir the solution on a magnetic stir plate until

the salt is completely dissolved. Gentle warming (to 30-40°C) can be applied to expedite

dissolution if necessary.[9]

Final Volume: Once dissolved, carefully transfer the solution to a 1-liter volumetric flask.

Rinse the beaker with small amounts of the degassed water and add the rinsings to the

flask. Add degassed water to bring the final volume to the 1-liter mark.
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Storage: Immediately transfer the final solution into a clean, dry, airtight container, preferably

made of borosilicate glass or chemical-resistant plastic (e.g., HDPE). Minimize headspace to

reduce the amount of air exposure. Store at a constant, controlled room temperature.

Protocol 2: Accelerated Stability Study for Prepared Sodium Metaborate Solutions

This protocol provides a framework for users to determine the viable shelf life of their specific

sodium metaborate solution under their typical storage conditions. The principle is to expose

the solution to elevated stress conditions to predict long-term stability.[12][13]

Sample Preparation: Prepare a single, large batch of the sodium metaborate solution

according to Protocol 1.

Aliquoting: Dispense the solution into multiple, identical, tightly sealed containers to be used

for testing. Ensure each container is filled to the same level with minimal headspace.

Storage Conditions:

Control: Store a set of aliquots at the intended storage condition (e.g., 20-25°C).

Accelerated: Store other sets of aliquots at two or three elevated temperatures (e.g., 40°C

and 50°C).[14]

Testing Schedule: Define time points for analysis. For an accelerated study, this might be

Day 0, Week 1, Week 2, and Week 4.

Analysis: At each time point, remove one aliquot from each storage condition and allow it to

equilibrate to room temperature. Analyze the following parameters:

Visual Inspection: Note any changes in color, clarity, or the presence of precipitate.

pH Measurement: Calibrate a pH meter and measure the pH of the solution.

(Optional) Titration: Determine the concentration/alkalinity via titration with a standardized

acid to quantify any chemical changes.

Data Evaluation: Plot the change in pH (or concentration) versus time for each temperature.

Use the data from the elevated temperatures to extrapolate the expected rate of change at
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the control storage temperature. A significant change (e.g., a pH drop of >0.2 units or visible

precipitation) can be used to define the end of the solution's shelf life.

Visualizations
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Preparation

Storage

1. Degas High-Purity Water
(Boil & Cool)

2. Weigh Sodium
Metaborate Salt

3. Dissolve Salt in 80%
of Final Water Volume

4. Mix Until Clear
(Apply Gentle Heat if Needed)

5. Adjust to Final Volume
in Volumetric Flask

6. Transfer to Airtight Container

7. Store at Controlled
Room Temperature
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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